Cas no 1361580-59-7 (Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate
• CAS No: 1361580-59-7
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4967483
• Update Time: 2025-06-10

Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)7-2-3-18-12(17)10(7)11-8(15)4-6(14)5-9(11)16/h2-5H,1H3,(H2,17,18)
• InChI Key： NBXIGQJMFKWIFE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(N)=NC=CC=1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate

Comprehensive Overview of Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361580-59-7)

Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361580-59-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trichlorophenyl and isonicotinate functional groups, exhibits potential applications in drug development and crop protection. Its molecular structure combines a methyl ester moiety with an amino group, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for antimicrobial agents and pesticides, aligning with the global focus on sustainable agriculture and disease resistance. The compound's chlorinated aromatic ring contributes to its stability and reactivity, which are critical for targeted applications.

The synthesis of CAS No. 1361580-59-7 involves multi-step organic reactions, often starting from 2,4,6-trichlorophenyl precursors. Its isonicotinate core is a key feature shared with other pharmacologically active compounds, sparking interest in its structure-activity relationships. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and confirming its structural integrity.

From an industrial perspective, Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate is often discussed in the context of green chemistry and process optimization. Companies are exploring catalytic methods to reduce waste and improve yield, addressing the growing emphasis on environmental sustainability. This aligns with broader trends in chemical manufacturing, where efficiency and eco-friendliness are prioritized.

In the realm of drug discovery, this compound's amino-isonicotinate scaffold is being investigated for its potential to interact with biological targets. Its lipophilic properties, enhanced by the trichlorophenyl group, may improve membrane permeability—a hot topic in medicinal chemistry. Such characteristics are crucial for designing next-generation therapeutics, especially in areas like oncology and infectious diseases.

Another emerging application of CAS No. 1361580-59-7 lies in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced polymers or coating materials. Researchers are examining its thermal stability and compatibility with other monomers, which could lead to innovations in high-performance materials.

For those sourcing Methyl 2-amino-3-(2,4,6-trichlorophenyl)isonicotinate, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). Storage recommendations typically include cool, dry conditions to maintain stability, as moisture and heat may degrade the compound over time.

In summary, CAS No. 1361580-59-7 represents a promising compound at the intersection of pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity continue to inspire research across multiple disciplines, reflecting the evolving needs of modern science and industry.